Cas no 1267384-30-4 (1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde structure

1267384-30-4 structure

Product Name:1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

CAS No:1267384-30-4

MF:C₈H₁₀F₃N₃O

MW:221.179711818695

CID:5751164

PubChem ID:82205458

Update Time:2023-11-14

1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1267384-30-4
- EN300-1595027
- 1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
- Inchi： 1S/C8H10F3N3O/c1-2-3-4-14-7(8(9,10)11)6(5-15)12-13-14/h5H,2-4H2,1H3
- InChI Key： BKZWYNAPGDVKKI-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=O)N=NN1CCCC)(F)F

Computed Properties

Exact Mass: 221.07759644g/mol
Monoisotopic Mass: 221.07759644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 47.8Å²

1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1595027-0.05g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		0.05g	$1261.0	2023-06-04
Enamine	EN300-1595027-0.1g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		0.1g	$1320.0	2023-06-04
Enamine	EN300-1595027-0.25g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		0.25g	$1381.0	2023-06-04
Enamine	EN300-1595027-0.5g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		0.5g	$1440.0	2023-06-04
Enamine	EN300-1595027-1.0g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		1g	$1500.0	2023-06-04
Enamine	EN300-1595027-2.5g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		2.5g	$2940.0	2023-06-04
Enamine	EN300-1595027-5.0g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		5g	$4349.0	2023-06-04
Enamine	EN300-1595027-10.0g	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		10g	$6450.0	2023-06-04
Enamine	EN300-1595027-50mg	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		50mg	$1261.0	2023-09-23
Enamine	EN300-1595027-100mg	1-butyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde	1267384-30-4		100mg	$1320.0	2023-09-23

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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